methyl 4-{[4-amino-6-(ethylamino)-1,3,5-triazin-2-yl]oxy}benzoate

• IUPAC Name: methyl 4-[[4-amino-6-(ethylamino)-1,3,5-triazin-2-yl]oxy]benzoate
• InChI: InChI=1S/C13H15N5O3/c1-3-15-12-16-11(14)17-13(18-12)21-9-6-4-8(5-7-9)10(19)20-2/h4-7H,3H2,1-2H3,(H3,14,15,16,17,18)
• InChI Key: FOJOZPFVJOWUSR-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=N1)N)OC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C13H15N5O3
• Molecular Weight: 289.29 g/mol

Description

Methyl 4-{[4-amino-6-(ethylamino)-1,3,5-triazin-2-yl]oxy}benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as Metribuzin, and it belongs to the class of triazine herbicides. Metribuzin is widely used in agriculture to control the growth of weeds in crops such as soybeans, potatoes, and sugarcane. In addition to its agricultural applications, Metribuzin has also been studied for its potential use in scientific research.

Mechanism of Action

Metribuzin works by inhibiting the activity of photosynthesis in plants. This compound binds to the D1 protein in the photosystem II complex, which is responsible for the conversion of light energy into chemical energy. By inhibiting the activity of photosynthesis, Metribuzin prevents the growth of weeds in crops.
Biochemical and Physiological Effects:
Metribuzin has been shown to have both biochemical and physiological effects. Studies have shown that Metribuzin can cause oxidative stress in plants, which can lead to cell damage and death. In addition, Metribuzin has been shown to affect the activity of various enzymes in plants, which can lead to changes in metabolic pathways.

Advantages and Limitations for Lab Experiments

Metribuzin has several advantages for use in laboratory experiments. This compound is readily available and relatively inexpensive. In addition, Metribuzin has been extensively studied, and its mechanism of action is well understood. However, there are also limitations to the use of Metribuzin in laboratory experiments. This compound is toxic to humans and animals, and care must be taken when handling it. In addition, the effects of Metribuzin on different plant species can vary, which can make it difficult to compare results across experiments.

Future Directions

There are several future directions for the study of Metribuzin. One potential area of research is the development of new herbicides that are based on the structure of Metribuzin. In addition, further studies are needed to understand the effects of Metribuzin on different plant species and to determine the optimal conditions for its use in laboratory experiments. Finally, there is a need for further research into the potential use of Metribuzin in the treatment of Parkinson's disease and other neurodegenerative disorders.

Synthesis Methods

Metribuzin is synthesized through a multi-step process that involves the reaction of various chemical reagents. The synthesis of Metribuzin begins with the reaction of 2,4-dinitroaniline with ethyl chloroformate to form ethyl 2,4-dinitrophenyl carbamate. This intermediate is then reacted with sodium hydride to form ethyl 2,4-dinitrophenyl carbamate anion. The anion is then reacted with cyanuric chloride to form the triazine ring. The final step involves the reaction of the triazine ring with 4-aminophenol to form Metribuzin.

Scientific Research Applications

Metribuzin has been studied for its potential use in scientific research. This compound has been shown to inhibit the growth of cancer cells in vitro. In addition, Metribuzin has been studied for its potential use in the treatment of Parkinson's disease. Studies have shown that Metribuzin can inhibit the activity of monoamine oxidase B, which is an enzyme that is involved in the breakdown of dopamine. Dopamine is a neurotransmitter that is involved in the regulation of movement and mood.